2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide

• IUPAC Name: 3-methyl-2-[2-(3-methyl-1,3-benzothiazol-3-ium-2-yl)ethyl]-1,3-benzothiazol-3-ium;diiodide
• InChI: InChI=1S/C18H18N2S2.2HI/c1-19-13-7-3-5-9-15(13)21-17(19)11-12-18-20(2)14-8-4-6-10-16(14)22-18;;/h3-10H,11-12H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key: KFKQPYLIJDEZEH-UHFFFAOYSA-L
• Canonical SMILES: C[N+]1=C(SC2=CC=CC=C21)CCC3=[N+](C4=CC=CC=C4S3)C.[I-].[I-]
• Molecular Formula: C18H18I2N2S2
• Molecular Weight: 580.3 g/mol

Description

2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide, also known as MBTh2I, is a synthetic compound that has gained attention in scientific research due to its unique properties. This compound is a cationic dye that has been used in various biological and biomedical applications, including imaging, sensing, and drug delivery.

Mechanism of Action

The mechanism of action of 2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide is based on its ability to bind to biological molecules such as proteins and nucleic acids. The cationic nature of 2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide allows it to interact with negatively charged amino acid residues on proteins, leading to changes in protein conformation and function. Additionally, it has been reported to intercalate into DNA, leading to changes in DNA structure and function.
Biochemical and Physiological Effects:
2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and bacteria. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. In vivo studies have shown that 2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide can accumulate in tumors, making it a potential candidate for tumor imaging and therapy.

Advantages and Limitations for Lab Experiments

One advantage of 2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide is its high stability and low toxicity, making it a useful tool for biological and biomedical research. However, one limitation is its limited solubility in water, which can affect its bioavailability and efficacy in certain applications.

Future Directions

There are several future directions for research on 2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide. One potential area of exploration is its use in combination with other drugs or therapeutic agents for enhanced efficacy in cancer therapy. Additionally, further studies are needed to explore its potential as a diagnostic tool for various diseases. Finally, there is a need for the development of more efficient and scalable synthesis methods for 2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide to facilitate its widespread use in research and industry.

Synthesis Methods

The synthesis of 2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide involves the reaction of 3-methyl-1,3-benzothiazol-3-ium iodide with 1,2-dibromoethane in the presence of a base. The resulting product is then purified through recrystallization. This method has been reported to yield high purity and high yield of 2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide.

Scientific Research Applications

2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide has been extensively studied for its potential applications in various fields of science. In biomedical research, it has been used as a fluorescent probe for imaging of cells and tissues. It has also been explored as a potential drug delivery agent due to its cationic nature, which allows it to interact with negatively charged cell membranes.